Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

Mechanism of Action & Signaling Pathway

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Velagliflozin proline hydrate
Cat. No.: S12864621

Velagliflozin proline hydrate exerts its antidiabetic effect by selectively inhibiting SGLT2 in the proximal
tubule of the kidney. This inhibition blocks the reabsorption of filtered glucose from the tubular lumen back
into the bloodstream, promoting the excretion of excess glucose through urine (glucosuria) and consequently
lowering blood glucose and insulin levels [1] [2] [3]. The following diagram illustrates this mechanism and

its physiological consequences.
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The primary downstream effects include a reduction in hyperglycemia and an improvement in associated
clinical signs in diabetic cats [4] [5]. A noted secondary effect is initial mild weight loss, attributed to caloric

wasting from persistent glucosuria [4] [5].

Preclinical & Clinical Data Summary
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Data from field studies and scientific investigations provide insights into the compound's efficacy and safety

profile. The following table summarizes key quantitative findings.

Aspect

Model/Study Type

Findings / Outcome

Efficacy (Glucose
Handling)

Efficacy
(Metabolic
Parameters)

Clinical Dose

Common Adverse
Reactions

Serious Adverse
Events

Cats (Single dose, 1
mg/kg)

Ponies (0.3 mg/kg,
once daily for 18
days)

Cats (Once dalily)
Cats (Clinical field

studies, n=343)

Cats (Clinical field
studies)

Increased urinary glucose excretion; lowered respiratory
exchange ratio [2] [3].

Well tolerated; reduced hyperinsulinemic response to
dietary carbohydrates [2] [3].

1 mg/kg body weight (0.45 mg/Ib) [4] [5].

Diarrhea/Loose stool (51%), Vomiting (41%),
Hypersalivation (38%), Weight Loss (37%), Anorexia
(21%), Lethargy (20%) [5].

Diabetic ketoacidosis/euglycemic ketoacidosis (11%
overall; greatest risk in first 14 days); Renal
Insufficiency (11%) [5].

Clinical Application & Experimental Protocol

The most established and well-documented application of Velagliflozin proline hydrate is in veterinary
medicine, marketed under the brand name Senvelgo for treating diabetic cats [4] [5]. The following

workflow outlines the key steps for its clinical use based on the manufacturer's label.
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Detailed Protocol:

¢ Pre-Treatment Assessment (Screening): Confirm the cat is alert, active, eating, and drinking.
Conduct a physical exam, obtain a medical history, and perform specific diagnostic tests. These must
include a CBC, serum chemistry, serum fructosamine, and urinalysis with evaluation for
ketonuria [4] [5]. The drug is contraindicated in cats with ketonuria, anorexia, dehydration, or lethargy
at diagnosis [4] [5].
¢ Dosing and Administration: The dose is 1 mglkg (0.45 mg/lb) of body weight, once daily,
regardless of the current blood glucose level [4]. It can be administered directly into the cat's mouth or
with a small amount of wet food, but not mixed into a full meal. A dedicated dosing syringe is provided
for accurate measurement [4] [5].
¢ Critical Monitoring Parameters:
o Ketonuria: Check 2-3 days and approximately 7 days after initiation, and anytime the cat
shows signs of illness. The presence of ketonuria necessitates immediate discontinuation and
prompt insulin therapy [4].
o Glycemic Control & Safety: At 1 and 4 weeks after initiation, perform a physical exam, blood
glucose curve, serum fructosamine, and body weight assessment. Discontinue and switch to
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insulin if there is poor glycemic control after 4 weeks [4].
o General Health: Monitor for sudden onset of hyporexia, lethargy, dehydration, or weight loss,
which require immediate veterinary assessment [4].

Key Warnings & Regulatory Status

¢ Boxed Warning: Senvelgo carries a black box warning for Diabetic Ketoacidosis
(DKA)/Euglycemic DKA, which can be fatal. This risk is highest within the first two weeks of therapy

[4] [3]-

e Contraindications: Do not use in cats with insulin-dependent diabetes mellitus, those currently or
previously on insulin, or with ketonuria, dehydration, or suspected DKA [4] [5].

¢ Regulatory Status: It is approved for veterinary use in the U.S., Canada, and the European Union,
and was under review in Australia as of late 2024 [4] [6] [5]. It is intended for research and animal use
only, not for human consumption [1].

This compound represents a novel oral therapeutic approach for feline diabetes. Researchers and
veterinarians should be acutely aware of the significant risk of DKA, particularly during the initial treatment

phase, and adhere strictly to the recommended monitoring protocols.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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